Cas no 2366237-13-8 (2-Bromo-N-(2-fluoroethyl)pyridin-4-amine)

2-Bromo-N-(2-fluoroethyl)pyridin-4-amine structure
2366237-13-8 structure
Product Name:2-Bromo-N-(2-fluoroethyl)pyridin-4-amine
CAS No:2366237-13-8
MF:C7H8BrFN2
MW:219.0542
CID:5082992
PubChem ID:162344813
Update Time:2025-09-28

2-Bromo-N-(2-fluoroethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-N-(2-FLUOROETHYL)PYRIDIN-4-AMINE
    • 4-Pyridinamine, 2-bromo-N-(2-fluoroethyl)-
    • E77856
    • 2-Bromo-N-4-amino-(2-fluoroethyl)pyridine
    • AS-84862
    • SY294687
    • 2366237-13-8
    • 4-Pyridinamine, 2-bromo-N-(2-fluoroethyl)-2-bromo-N-(2-fluoroethyl)pyridin-4-amine
    • 2-Bromo-N-(2-fluoroethyl)pyridin-4-amine
    • Inchi: 1S/C7H8BrFN2/c8-7-5-6(1-3-11-7)10-4-2-9/h1,3,5H,2,4H2,(H,10,11)
    • InChI Key: MKABJUHFGUEEIB-UHFFFAOYSA-N
    • SMILES: BrC1C([H])=C(C([H])=C([H])N=1)N([H])C([H])([H])C([H])([H])F

Computed Properties

  • Exact Mass: 217.98549g/mol
  • Monoisotopic Mass: 217.98549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 24.9

2-Bromo-N-(2-fluoroethyl)pyridin-4-amine Pricemore >>

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